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Compound of Interest

Compound Name: 2-Chloro-5-sulfobenzoic acid

Cat. No.: B15251958

Get Quote

As a critical organic building block in pharmaceutical synthesis and drug development, 2-
Chloro-5-sulfobenzoic acid (CAS: 40284-70-6) requires rigorous safety protocols. This guide

provides an authoritative, mechanistic approach to personal protective equipment (PPE)

selection, handling, and disposal, ensuring that laboratory operations remain both safe and

highly efficient.

Chemical Profile & Mechanistic Hazard Assessment
To select the correct protective measures, we must first understand the chemical behavior of

the compound. According to its GHS classification, 2-Chloro-5-sulfobenzoic acid presents

specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation)[1].

The Causality of Hazards: The dual presence of a sulfonic acid moiety (-SO₃H) and a

carboxylic acid group (-COOH) makes this compound a strong, titratable organic acid. Upon

contact with ambient moisture or biological tissues (such as the mucous membranes or the

cornea), it rapidly dissociates, protonating biological nucleophiles and causing immediate

cellular irritation and potential chemical burns[2].
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Furthermore, the electron-withdrawing chlorine atom at the ortho position increases the

electrophilicity of the aromatic ring. This structural feature enhances the molecule's lipophilicity

and membrane permeability compared to non-halogenated sulfobenzoic acids[3].

Consequently, strict physical barriers are mandatory to prevent transdermal exposure and

severe ocular damage.

Quantitative PPE Specifications
To mitigate the risks associated with its acidity and enhanced membrane permeability, a

precise PPE matrix must be followed. Standard latex gloves and basic safety glasses are

insufficient. The following table summarizes the quantitative specifications for barrier protection

against chlorosulfobenzoic derivatives.

PPE Category
Recommended
Material

Minimum
Thickness

Breakthrough
Time

Standard
Compliance

Gloves

(Incidental/Splas

h)

Nitrile Rubber 0.11 mm > 30 min
EN 374-1 /

ASTM D6978

Gloves

(Extended

Contact)

Butyl Rubber 0.30 mm > 480 min
EN 374-1 /

ASTM D6978

Eye Protection
Polycarbonate

Goggles
2.0 mm (Lens)

N/A

(Impact/Splash)

ANSI Z87.1 / EN

166

Respiratory

Protection

N95 / P3

Particulate
N/A

N/A (99.9%

filtration)
NIOSH / EN 143

Body Protection
Tyvek® 400 or

Acid Apron
N/A N/A

Category III,

Type 5/6

Standard Operating Procedure: Handling &
Weighing
Because 2-Chloro-5-sulfobenzoic acid is a documented respiratory irritant (H335)[1], all

open-container manipulations must occur within a certified Class II Type A2 Biological Safety
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Cabinet (BSC) or a hard-ducted chemical fume hood.

Step 1: Pre-Operational Setup

Verify that the chemical fume hood has a face velocity of 80–100 feet per minute (fpm).

Line the weighing area with a chemical-resistant, anti-static bench pad to contain micro-

spills.

Ensure an emergency eyewash station is unobstructed and has been tested within the last

week[2].

Step 2: PPE Donning Sequence

Inspect your Tyvek lab coat for tears and don it, ensuring it is fully buttoned to the neck.

Don tight-fitting polycarbonate chemical safety goggles. Standard safety glasses leave gaps

that are vulnerable to acidic dust aerosolization[3].

Don a NIOSH-approved N95 or P3 respirator if weighing outside a ventilated enclosure is

absolutely unavoidable.

Double-glove using nitrile rubber gloves (inner layer: 0.11 mm; outer layer: 0.11 mm). Pull

the outer glove over the cuff of the lab coat to create a continuous barrier.

Step 3: Transfer and Weighing

Use a static-dissipative spatula to transfer the powder, minimizing the generation of airborne

particulates.

Weigh the material into a pre-tared, sealable glass vial (e.g., amber borosilicate).

Seal the primary container and the weighing vial completely before removing them from the

fume hood.

Emergency Spill Response & Neutralization
Protocol
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In the event of a spill, the acidic nature of the compound requires immediate neutralization to

prevent surface corrosion and toxic dust inhalation. This protocol is designed as a self-

validating system, utilizing visual cues to confirm safety.

Step 1: Isolation and Assessment

Evacuate personnel from the immediate vicinity.

If the spill is >50 grams or occurred outside a fume hood, upgrade respiratory protection to a

full-face respirator equipped with P100/Acid Gas combination cartridges.

Step 2: Neutralization

Do not use water directly on the unneutralized powder, as the heat of dissolution can cause

an exothermic reaction and aerosolize the acid[4].

Carefully cover the spill with a weak base, such as solid Sodium Bicarbonate (NaHCO₃) or a

specialized acid-neutralizing absorbent. Causality: The use of a weak base prevents the

excessive, dangerous heat generation that would occur if strong bases like Sodium

Hydroxide were used.

Lightly mist the neutralizing powder with water to initiate the acid-base reaction. Wait for

effervescence (CO₂ gas evolution) to cease. The cessation of bubbling serves as a self-

validating visual indicator of complete neutralization.

Step 3: Collection and Disposal

Use a non-sparking plastic scoop to collect the neutralized slurry.

Transfer the waste into a high-density polyethylene (HDPE) hazardous waste container.

Label the container as "Hazardous Waste: Neutralized Chlorosulfobenzoic Acid" and arrange

for disposal according to local environmental regulations[5].

Operational Workflow Visualization
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Operational workflow for handling and disposal of 2-Chloro-5-sulfobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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